Cas no 2228862-78-8 (methyl 5-(3-amino-1-fluoropropyl)-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-(3-amino-1-fluoropropyl)-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2228862-78-8
• MF: C₉H₁₄FN₃O₂
• MW: 215.224765300751
• CID: 6257689
• PubChem ID: 165705699
• Update Time: 2025-09-28

methyl 5-(3-amino-1-fluoropropyl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(3-amino-1-fluoropropyl)-1-methyl-1H-pyrazole-3-carboxylate
• EN300-1776547
• 2228862-78-8

• Inchi： 1S/C9H14FN3O2/c1-13-8(6(10)3-4-11)5-7(12-13)9(14)15-2/h5-6H,3-4,11H2,1-2H3
• InChI Key： OGWIPKSRHXOLCT-UHFFFAOYSA-N
• SMILES： FC(CCN)C1=CC(C(=O)OC)=NN1C

Computed Properties

• Exact Mass: 215.10700486g/mol
• Monoisotopic Mass: 215.10700486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 5-(3-amino-1-fluoropropyl)-1-methyl-1H-pyrazole-3-carboxylate

Professional Introduction of Methyl 5-(3-Amino-1-Fluoropropyl)-1-Methyl-1H-Pyrazole-3-Carboxylate (CAS No. 2228862-78-8)

Methyl 5-(3-amino-1-fluoropropyl)-1-methyl-1H-pyrazole-3-carboxylate, identified by the CAS number 2228862-78-8, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of pyrazole derivatives, which are widely studied for their potential in drug discovery, agrochemicals, and materials science. The structure of this compound is characterized by a pyrazole ring system substituted with a methyl group at position 1 and a carboxylate ester group at position 3. Additionally, the compound features a unique substituent at position 5: a 3-amino-1-fluoropropyl group, which introduces both amino and fluorine functionalities into the molecule.

The synthesis of methyl 5-(3-amino-1-fluoropropyl)-1-methyl-1H-pyrazole-3-carboxylate involves a multi-step process that typically begins with the preparation of the pyrazole core. This is followed by selective substitution reactions to introduce the desired functional groups. The presence of amino and fluorine groups in the molecule makes it highly versatile for further chemical modifications, enabling researchers to explore its potential in various applications.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. For instance, methyl 5-(3-amino-1-fluoropropyl)-1-methyl-1H-pyrazole-3-carboxylate has been investigated for its potential as an inhibitor of certain kinase enzymes, which are critical in cellular signaling pathways. This research underscores the compound's role in drug discovery efforts aimed at treating conditions such as cancer and inflammatory diseases.

In addition to its medicinal applications, this compound has shown promise in agrochemical research. The amino and fluorine functionalities within its structure contribute to its potential as a herbicide or fungicide. Recent advancements in green chemistry have also led to the exploration of more sustainable synthesis methods for this compound, aligning with global efforts to reduce environmental impact.

The structural versatility of methyl 5-(3-amino-1-fluoropropyl)-1-methyl-1H-pyrazole-3-carboxylate makes it an attractive candidate for further research into its pharmacokinetic properties. Studies have shown that the compound exhibits favorable absorption and bioavailability profiles, which are essential for its potential use as an oral medication. Furthermore, investigations into its metabolic pathways have provided insights into how it interacts with biological systems, paving the way for optimized drug delivery strategies.

From a safety standpoint, thorough toxicological evaluations have been conducted to assess the risks associated with exposure to this compound. These studies have demonstrated that when handled appropriately, methyl 5-(3-amino-1-fluoropropyl)-1-methyl-1H-pyrazole-3-carboxylate poses minimal hazards under normal usage conditions. However, standard precautions should still be taken during handling and storage to ensure compliance with occupational health and safety regulations.

In conclusion, methyl 5-(3-amino-1-fluoropropyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228862-78-) represents a cutting-edge compound with diverse applications across multiple industries. Its unique chemical structure and functional groups make it a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new potentials for this compound, it stands at the forefront of innovation in modern chemistry.